(2S)-(2,3-difluorophenyl){[(1-isopropyl-1H-pyrazol-4-yl)carbonyl]amino}acetic acid

• IUPAC Name: (2S)-2-(2,3-difluorophenyl)-2-[(1-propan-2-ylpyrazole-4-carbonyl)amino]acetic acid
• InChI: InChI=1S/C15H15F2N3O3/c1-8(2)20-7-9(6-18-20)14(21)19-13(15(22)23)10-4-3-5-11(16)12(10)17/h3-8,13H,1-2H3,(H,19,21)(H,22,23)/t13-/m0/s1
• InChI Key: YRPOGFBFGMYMSO-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)C(=O)NC(C2=C(C(=CC=C2)F)F)C(=O)O
• Isomeric SMILES: CC(C)N1C=C(C=N1)C(=O)N[C@@H](C2=C(C(=CC=C2)F)F)C(=O)O
• Molecular Formula: C15H15F2N3O3
• Molecular Weight: 323.29 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the acylation of amines and pyrazole. For instance, [2-isopropyl-4-(o-methoxyphenyl)tetrahydropyran-4-yl]acetic acid, a similar compound, is obtained by hydrolysis of previously synthesized acetonitriles and subsequent reactions with amines and pyrazole to form new amides and 1-acylpyrazole (Arutjunyan et al., 2013).

Molecular Structure Analysis

The molecular structure of related compounds can be intricate. For example, triorganotin(IV) derivatives of 2-{[(E)-1-(2-hydroxyaryl)alkylidene]amino}acetic acid have been studied, showing complex configurations and bonding patterns (Baul et al., 2002).

Chemical Reactions and Properties

Chemical reactions and properties of such compounds often involve complex multi-component reactions. For instance, the synthesis of 3-(5-amino-3-methyl-1H-pyrazol-4-yl)-3-arylpropanoic acids in ionic liquid demonstrates a one-pot, four-component condensation process (Xiao et al., 2011).

Physical Properties Analysis

The physical properties of similar compounds can be evaluated through various spectroscopic techniques, such as 1H NMR, 13C NMR, and 19F NMR, as demonstrated in the study of polyfluoro substituted pyrazoline type sulfonamides (Yamali et al., 2020).

Chemical Properties Analysis

Chemical properties can be elucidated through reactions with various nucleophiles and electrophiles, as seen in the rearrangements of acetyl and benzoylamino derivatives into pyridine and pyrazole derivatives (Strah et al., 1996).

Scientific Research Applications

Synthesis and Chemical Properties

This compound is related to research focusing on the synthesis of novel chemical structures through the acylation of amines and pyrazole. For instance, Arutjunyan et al. (2013) described the acylation of amines and pyrazole with an acetyl chloride derivative, leading to new amides and 1-acylpyrazole upon interaction with various amines and with pyrazole. This demonstrates the compound's utility in synthesizing diverse amides and pyrazoles with potential biological activities (Arutjunyan et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a pyrazole ring have anti-inflammatory, antitumor, antidiabetic, and other effects.

Future Directions

The future directions for research into this compound could include exploring its potential uses in medicine, given the wide range of biological activities exhibited by other pyrazole-containing compounds.